Cas no 344298-81-3 (Isovaleric Acid-d9)

• Product Name: Isovaleric Acid-d9
• CAS No: 344298-81-3
• MF: C₅H₁₀O₂
• MW: 111.187157154083
• CID: 302461
• PubChem ID: 102601087
• Update Time: 2025-04-19

Isovaleric Acid-d9 Chemical and Physical Properties

Names and Identifiers

• Butanoic-2,2,3,4,4,4-d6acid, 3-(methyl-d3)- (9CI)
• 3-METHYLBUTYRIC-D9 ACID
• Isovaleric Acid-d9
• 3-(Methyl-d2)butanoic-2,2,3,4,4,4-d6 acid-d
• 344298-81-3
• Isovaleric-d9 acid, >=98 atom % D, >=97% (CP)
• A935623
• HY-W012980S
• 2,2,3,4,4,4-hexadeuterio-3-(trideuteriomethyl)butanoic acid
• SCHEMBL21957851
• MS-22741
• 3-(?H?)methyl(?H?)butanoic acid
• D99573
• CS-0254923
• 3-Methylbutyric-d9Acid:(344298-81-3)

• Inchi： 1S/C5H10O2/c1-4(2)3-5(6)7/h4H,3H2,1-2H3,(H,6,7)/i1D3,2D3,3D2,4D
• InChI Key： GWYFCOCPABKNJV-CBZKUFJVSA-N
• SMILES： OC(C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 111.124570271g/mol
• Monoisotopic Mass: 111.124570271g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 175.3±8.0 °C at 760 mmHg
• Flash Point: 70.6±0.0 °C
• Vapor Pressure: No data available

Isovaleric Acid-d9 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better